![molecular formula C18H15NO3 B1592239 3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide CAS No. 62553-86-0](/img/structure/B1592239.png)
3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide
Overview
Description
The compound “3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide” likely belongs to the class of organic compounds known as phenylpropanoids. These are organic compounds containing a phenylpropanoid moiety .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds such as 3-hydroxy-2-aryl acrylates are synthesized using various approaches. These methods often involve the use of electrophilic and nucleophilic centers .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, similar compounds often have properties such as a certain melting point, boiling point, and density .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Pharmaceutical Intermediates : 3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide is related to compounds used as pharmaceutical intermediates. For instance, a study described the synthesis of related naphthalene derivatives for pharmaceutical applications, highlighting the compound's relevance in medicinal chemistry (Yu Ma, 2000).
- Chemical Modifications and Derivatives : The compound is involved in studies where modifications to its structure lead to different properties. This is evident in the synthesis of derivatives like 2-methoxynaphthalene, which is important in drug production (G. Yadav & Jeetendra Y. Salunke, 2013).
Biological Activities
- Herbicidal Applications : Studies have investigated derivatives of this compound for their herbicidal activities, demonstrating its potential use in agriculture. For example, research on ring-substituted 3-hydroxy-naphthalene derivatives showed significant herbicidal activities (J. Kos et al., 2013).
- Antibacterial Properties : The antibacterial activity of related compounds has been a subject of research, indicating potential applications in fighting bacterial infections (C. Moreira et al., 2017).
Photophysical and Optical Studies
- Tuning Optical Properties : Research has been conducted on similar molecules for their optical properties, which could be relevant in materials science and photophysics (Yuning Li et al., 2002).
Potential Therapeutic Uses
- Anticancer Activity : Derivatives of this compound have been studied for their potential use in cancer treatment. For instance, naphthyridine derivatives, which are structurally related, have shown promise in treating melanoma (Q. Kong et al., 2018).
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-hydroxy-N-(3-methoxyphenyl)naphthalene-2-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO3/c1-22-15-8-4-7-14(11-15)19-18(21)16-9-12-5-2-3-6-13(12)10-17(16)20/h2-11,20H,1H3,(H,19,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGZIWJXBOGSHNI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C2=CC3=CC=CC=C3C=C2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00598538 | |
Record name | 3-Hydroxy-N-(3-methoxyphenyl)naphthalene-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00598538 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide | |
CAS RN |
62553-86-0 | |
Record name | 3-Hydroxy-N-(3-methoxyphenyl)naphthalene-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00598538 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.